Cas no 66734-95-0 (4-Isobutylcinnamic Acid)
4-Isobutylcinnamic Acid structure
Product Name:4-Isobutylcinnamic Acid
CAS No:66734-95-0
MF:C13H16O2
MW:204.264944076538
CID:58508
PubChem ID:5956024
Update Time:2025-04-18
4-Isobutylcinnamic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Isobutylphenyl)acrylic acid
- 4-ISOBUTYLCINNAMIC ACID
- (E)-3-[4-(2-methylpropyl)phenyl]prop-2-enoic acid
- SCHEMBL764948
- AKOS005073016
- A835538
- J-501922
- (E)-3-[4-(2-methylpropyl)phenyl]-2-propenoic acid
- MFCD00800640
- CS-0368984
- EN300-833085
- 2-Propenoic acid, 3-(4-(2-methylpropyl)phenyl)-
- Z2312273815
- (E)-3-(4-isobutylphenyl)acrylic acid
- EN300-115310
- 1415604-30-6
- 3-(4-isobutylphenyl)acrylicacid
- JS-041C
- 66734-95-0
- 3-[4-(2-methylpropyl)phenyl]prop-2-enoic acid
- CS-0262640
- (2E)-3-[4-(2-methylpropyl)phenyl]prop-2-enoic acid
- 4-Isobutylcinnamic Acid
-
- Inchi: 1S/C13H16O2/c1-10(2)9-12-5-3-11(4-6-12)7-8-13(14)15/h3-8,10H,9H2,1-2H3,(H,14,15)/b8-7+
- InChI Key: FFVQPPLMTMUAQD-BQYQJAHWSA-N
- SMILES: OC(/C=C/C1C=CC(=CC=1)CC(C)C)=O
Computed Properties
- Exact Mass: 204.11500
- Monoisotopic Mass: 204.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Melting Point: 168-169
- PSA: 37.30000
- LogP: 2.98290
4-Isobutylcinnamic Acid Security Information
- Hazard Statement: Irritant
-
Hazardous Material Identification:
- HazardClass:IRRITANT
4-Isobutylcinnamic Acid Customs Data
- HS CODE:2916399090
- Customs Data:
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Isobutylcinnamic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR13177-250mg |
4-Isobutylcinnamic acid |
66734-95-0 | 250mg |
£15.00 | 2025-02-19 | ||
| Apollo Scientific | OR13177-1g |
4-Isobutylcinnamic acid |
66734-95-0 | 1g |
£17.00 | 2025-02-19 | ||
| Apollo Scientific | OR13177-5g |
4-Isobutylcinnamic acid |
66734-95-0 | 5g |
£435.00 | 2023-05-18 | ||
| TRC | I779150-50mg |
4-Isobutylcinnamic Acid |
66734-95-0 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | I779150-100mg |
4-Isobutylcinnamic Acid |
66734-95-0 | 100mg |
$ 70.00 | 2022-06-02 | ||
| TRC | I779150-500mg |
4-Isobutylcinnamic Acid |
66734-95-0 | 500mg |
$ 295.00 | 2022-06-02 | ||
| Alichem | A019107786-10g |
3-(4-Isobutylphenyl)acrylic acid |
66734-95-0 | 95% | 10g |
$849.75 | 2023-09-01 | |
| Enamine | EN300-115310-0.1g |
3-[4-(2-methylpropyl)phenyl]prop-2-enoic acid |
66734-95-0 | 95.0% | 0.1g |
$238.0 | 2025-03-21 | |
| Enamine | EN300-115310-0.25g |
3-[4-(2-methylpropyl)phenyl]prop-2-enoic acid |
66734-95-0 | 95.0% | 0.25g |
$249.0 | 2025-03-21 | |
| Enamine | EN300-115310-0.5g |
3-[4-(2-methylpropyl)phenyl]prop-2-enoic acid |
66734-95-0 | 95.0% | 0.5g |
$260.0 | 2025-03-21 |
4-Isobutylcinnamic Acid Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
66734-95-0 (4-Isobutylcinnamic Acid) Related Products
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